Cas no 5121-09-5 (2-(4-chlorophenyl)-6-methylimidazo[1,2-a]pyridine)

2-(4-chlorophenyl)-6-methylimidazo[1,2-a]pyridine structure
5121-09-5 structure
Product Name:2-(4-chlorophenyl)-6-methylimidazo[1,2-a]pyridine
CAS No:5121-09-5
MF:C14H11ClN2
MW:242.703541994095
CID:1570992
PubChem ID:735911
Update Time:2025-04-21

2-(4-chlorophenyl)-6-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chlorophenyl)-6-methylimidazo[1,2-a]pyridine
    • E89453
    • F1967-6002
    • 5121-09-5
    • DTXSID10352880
    • SY353346
    • IHXCPOUKJROXJU-UHFFFAOYSA-N
    • Bio3H11
    • AKOS016032730
    • MFCD00444823
    • 103844-28-6
    • SCHEMBL1691254
    • Cambridge id 5121095
    • CS-0192286
    • AI-204/31691039
    • Oprea1_601701
    • Inchi: 1S/C14H11ClN2/c1-10-2-7-14-16-13(9-17(14)8-10)11-3-5-12(15)6-4-11/h2-9H,1H3
    • InChI Key: IHXCPOUKJROXJU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=CN2C=C(C)C=CC2=N1

Computed Properties

  • Exact Mass: 242.06123
  • Monoisotopic Mass: 242.061076
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.3
  • XLogP3: 4.4

Experimental Properties

  • Density: 1.23
  • Refractive Index: 1.64
  • PSA: 17.3
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